Cas no 1248668-05-4 (1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine)

• Product Name: 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine
• CAS No: 1248668-05-4
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5231571
• PubChem ID: 61461558
• Update Time: 2026-03-07

1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine
• 3-Pyrrolidinamine, 1-methyl-N-(4-methylcyclohexyl)-

• Inchi： 1S/C12H24N2/c1-10-3-5-11(6-4-10)13-12-7-8-14(2)9-12/h10-13H,3-9H2,1-2H3
• InChI Key： PJEUUVHFKNESOU-UHFFFAOYSA-N
• SMILES： N(C1CN(C)CC1)C1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3

Additional information on 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine

Comprehensive Overview of 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine (CAS No. 1248668-05-4)

1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine (CAS No. 1248668-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrrolidine derivatives, which are widely studied for their bioactive potential. The presence of both methylcyclohexyl and pyrrolidinyl moieties in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in how 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine can be utilized in the development of novel therapeutics, such as central nervous system (CNS) agents or enzyme inhibitors. Its lipophilic nature, attributed to the methylcyclohexyl group, enhances its ability to cross biological membranes, a critical factor in drug design.

The synthesis of CAS No. 1248668-05-4 typically involves multi-step organic reactions, including reductive amination and cyclization processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods align with the growing emphasis on green chemistry and sustainable synthesis, topics highly searched by professionals in the field.

One of the trending discussions around 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine revolves around its potential role in addressing neurodegenerative diseases. With increasing global focus on conditions like Alzheimer's and Parkinson's, compounds with amine functionalities are being explored for their neuroprotective effects. This aligns with frequent search queries like "pyrrolidine derivatives in CNS drug development" or "amine-based neurotherapeutics."

From an industrial perspective, CAS No. 1248668-05-4 is also valued for its stability and compatibility with various solvents, making it suitable for scalable production. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of academic and commercial researchers. The rise of AI-driven drug discovery platforms has further amplified interest in such molecules, as they are frequently screened for virtual libraries.

Environmental and regulatory considerations are another hotspot. While 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. This reflects broader industry trends, where searches for "safe handling of amine compounds" or "regulatory compliance for synthetic intermediates" are common.

In summary, 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine (CAS No. 1248668-05-4) represents a promising candidate in modern chemistry and pharmacology. Its structural features, combined with emerging applications in drug discovery and material science, position it as a compound of enduring relevance. As research continues to uncover its full potential, this molecule is likely to remain a focal point for innovation and scientific inquiry.